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Compound of Interest

Compound Name: Sulfamide

Cat. No.: B024259

Comparative Analysis of Sulfamide Derivatives
Against Different Bacterial Strains

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antibacterial performance of various
sulfamide derivatives against a range of pathogenic bacterial strains. The information
presented is supported by experimental data from peer-reviewed scientific literature, offering
insights for researchers and professionals in the field of drug discovery and development.

Mechanism of Action: Inhibition of Folic Acid
Synthesis

Sulfonamides are synthetic antimicrobial agents that act as competitive inhibitors of the
enzyme dihydropteroate synthase (DHPS).[1][2] This enzyme is crucial for the synthesis of
dihydrofolic acid, a precursor to folic acid, which is essential for bacterial DNA, RNA, and
protein synthesis.[1] By mimicking the natural substrate, para-aminobenzoic acid (PABA),
sulfonamides block this vital metabolic pathway, leading to a bacteriostatic effect (inhibition of
bacterial growth and reproduction).[1][3] Humans are not affected by this mechanism as they
obtain folic acid from their diet.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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